Cas no 692-04-6 ((2S)-2-amino-6-acetamidohexanoic acid)

• Product Name: (2S)-2-amino-6-acetamidohexanoic acid
• CAS No: 692-04-6
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00002639
• CID: 506541
• PubChem ID: 253661820
• Update Time: 2025-04-19

(2S)-2-amino-6-acetamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-6-Acetamido-2-aminohexanoic acid
• H-Lys(Ac)-OH
• Nepsilon-Acetyl-L-lysine
• H-Lys(Ac)-OH•HCl
• N-E-ACETYL-L-LYS
• N-EPSILON-ACETYL-L-LYSINE
• N-Epsilon-acetyllysine
• N-ε-ACETYL-L-LYSINE
• Nε-Acetyl-L-lysine
• N&epsilon
• N(6)-acetyl-L-lysine
• N6-acetyl-L-lysine
• N6-Acetyllysine
• NSC 102777
• Nepsilon-Acetyllysine
• epsilon-Acetyl-L-lysine
• epsilon-N-Acetyl-L-lysine
• epsilon-N-Acetyllysine
• omega-N-Acetyl-L-lysine
• (2S)-2-amino-6-acetamidohexanoic acid
• L-epsilon-N-Acetyllysine
• .EPSILON.-N-ACETYLLYSINE
• N(zeta)-acetyllysine
• CS-0059465
• (2S)-6-(acetylamino)-2-aminohexanoic acid
• CHEMBL1230958
• S6075
• N-e-Acetyllysine
• EINECS 211-725-9
• L-Lysine, N6-acetyl-
• MFCD00002639
• N(zeta)-acetyl-L-lysine
• F0001-3143
• (2S)-6-acetamido-2-aminohexanoic acid
• Omega-acetyllsine
• w-N-Acetyl-L-lysine
• L-e-N-Acetyllysine
• N-e-Acetyl-L-lysine
• LYSINE, N6-ACETYL-
• N~6~-acetyl-L-lysine
• L-Lysine, N(6)-acetyl-
• AS-46943
• DTXSID90862371
• UNII-470AD5VY1X
• EN300-7365557
• 692-04-6
• e-acetyl-l-lysine
• 470AD5VY1X
• bmse000353
• Ne-Acetyl-L-lysine
• H-L-Lys(Ac)-OH
• 6-N-Acetyl-L-lysine-3,3,4,4,5,5,6,6-d8
• e-N-Acetyl-L-lysine
• Q4673311
• HY-113426
• N(epsilon)-acetyl-L-lysine
• N(6)-ACETYLLYSINE
• N-.epsilon.-Acetyl-L-lysine
• Ne-Acetyllysine
• e-N-Acetyllysine
• AKOS016844372
• SCHEMBL236178
• N.epsilon.-Acetyl-L-lysine
• A866889
• acetyllysine
• F10994
• CHEBI:17752
• N(6)-acetyllsine
• DTERQYGMUDWYAZ-ZETCQYMHSA-N
• C02727
• FB4777AC-AEFF-40D6-B766-C84C543F5479
• NSC-102777
• DB-343924
• lysine, omega-N-acetyl-
• A2652

• MDL： MFCD00002639
• Inchi： 1S/C8H16N2O3/c1-6(11)10-5-3-2-4-7(9)8(12)13/h7H,2-5,9H2,1H3,(H,10,11)(H,12,13)/t7-/m0/s1
• InChI Key： DTERQYGMUDWYAZ-ZETCQYMHSA-N
• SMILES： OC([C@H](CCCCNC(C)=O)N)=O

Computed Properties

• Exact Mass: 188.11600
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: White lens powder
• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 246-253 ºC
• Boiling Point: 323.23°C (rough estimate)
• Flash Point: 221.1 °C
• Refractive Index: 1.4500 (estimate)
• Solubility: Soluble (245 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (miscible), and 80% acetic acid (50 mg/ml).
• PSA: 92.42000
• LogP: 0.79590
• Sensitiveness: Hygroscopic
• Solubility: Not determined

(2S)-2-amino-6-acetamidohexanoic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters